Cas no 1021208-88-7 (3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1021208-88-7
• MF: C₁₉H₁₅ClN₂O₄S
• MW: 402.851402521133
• CID: 5765360
• Update Time: 2025-06-17

3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• Benzenesulfonamide, 3-chloro-N-[1-(2-furanylcarbonyl)-2,3-dihydro-1H-indol-6-yl]-
• 3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C19H15ClN2O4S/c20-14-3-1-4-16(11-14)27(24,25)21-15-7-6-13-8-9-22(17(13)12-15)19(23)18-5-2-10-26-18/h1-7,10-12,21H,8-9H2
• InChI Key： ADWLVQLRYBAUJZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2=CC=CO2)=O)(=O)=O)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 588.9±60.0 °C(Predicted)
• pka: 7.88±0.20(Predicted)

Additional information on 3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1021208-88-7 and Product Name: 3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

The compound with the CAS number 1021208-88-7 and the product name 3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent, a furan ring, and a benzene sulfonamide moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the area of indole derivatives has highlighted their broad spectrum of biological activities. The indole core in this compound is particularly noteworthy, as it is known to exhibit various pharmacological properties. Specifically, the 1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl moiety contributes to the compound's unique pharmacophoric features, which are often associated with modulatory effects on enzymatic and receptor targets. This structural motif has been extensively studied for its potential in developing treatments for neurological disorders, inflammatory conditions, and even certain types of cancer.

The sulfonamide group at the benzene ring further enhances the compound's pharmacological profile. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and diuretic properties. In the context of this compound, the sulfonamide moiety is positioned to interact with biological targets in a manner that could lead to novel therapeutic effects. The chloro substituent on the benzene ring adds another layer of complexity, as it can influence both the electronic properties and metabolic stability of the molecule.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of an indole scaffold with a furan derivative and a sulfonamide group creates a multifaceted structure that can be tailored to target specific biological pathways. Current research efforts are focused on evaluating the compound's interaction with various enzymes and receptors, particularly those involved in signal transduction and metabolic regulation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain key enzymes implicated in disease processes.

The furan-2-carbonyl group is particularly interesting from a synthetic chemistry perspective. Furan derivatives are known for their reactivity and ability to participate in various organic transformations. This feature allows chemists to modify the structure of the compound in numerous ways, enabling the exploration of different pharmacological profiles. For instance, further derivatization of the furan ring could lead to compounds with enhanced solubility or improved bioavailability, which are crucial factors in drug development.

In addition to its structural complexity, this compound also demonstrates promising pharmacokinetic properties. The balance between lipophilicity and polarizability afforded by its molecular architecture suggests that it may have good oral bioavailability. This is an important consideration in drug design, as compounds with favorable pharmacokinetic profiles are more likely to progress into clinical trials and ultimately reach patients in need.

Recent advances in computational chemistry have also played a significant role in understanding the potential of this compound. Molecular modeling studies have been employed to predict how it might interact with biological targets at the atomic level. These simulations have provided valuable insights into the binding modes of the compound and have helped guide synthetic modifications aimed at optimizing its potency and selectivity.

The sulfonamide group has been particularly scrutinized through these computational studies. By analyzing how different sulfonamide derivatives bind to target proteins, researchers have identified key interactions that can be exploited to enhance binding affinity. These insights have already been applied to design new analogs of this compound with improved pharmacological properties.

Another area of active investigation is the potential use of this compound in combination therapy. The multifaceted nature of its structure suggests that it could be effective when used alongside other drugs targeting different aspects of a disease pathway. Combination therapies are increasingly recognized as an effective strategy for managing complex diseases, such as cancer and chronic inflammatory disorders. By leveraging the unique properties of this compound, researchers hope to develop treatment regimens that are more comprehensive and effective than single-agent approaches.

The indole core has also been explored for its potential role in modulating neurological pathways. Indole derivatives are known to interact with various neurotransmitter systems, making them attractive candidates for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases like Alzheimer's and Parkinson's disease. Preliminary findings suggest that this particular derivative may have neuroprotective effects by interacting with specific receptors or enzymes involved in neuronal signaling.

In conclusion, 3-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide represents a promising candidate for further development in pharmaceutical research. Its complex molecular architecture, characterized by an indole scaffold combined with furan and sulfonamide moieties, offers numerous opportunities for exploration both in terms of synthetic chemistry and biological activity. Ongoing research efforts aim to fully elucidate its pharmacological profile and explore its potential as a lead molecule for new therapeutic agents.